Cas no 1263374-32-8 (4-(aminomethyl)oxane-4-carbonitrile)

• Product Name: 4-(aminomethyl)oxane-4-carbonitrile
• CAS No: 1263374-32-8
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD19215914
• CID: 1058982
• PubChem ID: 55285401
• Update Time: 2025-06-10

4-(aminomethyl)oxane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)tetrahydro-2H-pyran-4-carbonitrile
• 4-(aminomethyl)oxane-4-carbonitrile,hydrochloride
• 4-(aminomethyl)tetrahydro-2H-pyran-4-carbonitrile HCl
• 4-(aminomethyl)-tetrahydro-2H-pyran-4-carbonitrile hydrochloride
• 4-(aminomethyl)oxane-4-carbonitrile
• SCHEMBL1192219
• AKOS006351608
• 2H-Pyran-4-carbonitrile, 4-(aminomethyl)tetrahydro-
• CS-0007929
• WRAFVYHNHMNOCQ-UHFFFAOYSA-N
• 1263374-32-8
• SY156953
• MFCD19215914
• EN300-132178
• DB-331740
• J-005371
• ZB0591

• MDL： MFCD19215914
• Inchi： 1S/C7H12N2O/c8-5-7(6-9)1-3-10-4-2-7/h1-5,8H2
• InChI Key： WRAFVYHNHMNOCQ-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)(CN)CC1

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(aminomethyl)oxane-4-carbonitrile

Professional Introduction to Compound with CAS No 1263374-32-8 and Product Name 4-(aminomethyl)oxane-4-carbonitrile

The compound with the CAS number 1263374-32-8 and the product name 4-(aminomethyl)oxane-4-carbonitrile represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts. The presence of both an amino methyl group and a nitrile functionality in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, the demand for innovative compounds with tailored properties has surged, driven by the need for more effective and targeted treatments in medicine. The 4-(aminomethyl)oxane-4-carbonitrile molecule stands out as a promising candidate due to its ability to participate in diverse chemical reactions, including nucleophilic substitutions, condensation reactions, and polymerization processes. These characteristics make it an invaluable building block for chemists and pharmacologists working on drug discovery and development.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The nitrile group, known for its reactivity and ability to form hydrogen bonds, can interact with various biological targets, making it an attractive moiety for drug design. Additionally, the amino methyl group provides a site for further functionalization, allowing chemists to modify the molecule's properties as needed. This dual functionality has been leveraged in recent studies to develop new analogs with enhanced pharmacological activity.

Recent research has highlighted the utility of 4-(aminomethyl)oxane-4-carbonitrile in the synthesis of small-molecule inhibitors targeting specific enzymes involved in metabolic pathways. For instance, studies have demonstrated its effectiveness in inhibiting enzymes that play a role in inflammation and oxidative stress, two key mechanisms implicated in various chronic diseases. By modulating these pathways, compounds derived from 4-(aminomethyl)oxane-4-carbonitrile could offer novel therapeutic strategies for conditions such as arthritis, neurodegenerative disorders, and cardiovascular diseases.

The structural integrity of 4-(aminomethyl)oxane-4-carbonitrile also makes it a suitable candidate for material science applications. Its ability to form stable complexes with other molecules has been explored in the development of new polymers and coatings that exhibit enhanced durability and biocompatibility. These materials could find applications in medical implants, drug delivery systems, and even advanced electronics.

In conclusion, the compound with CAS No 1263374-32-8 and the product name 4-(aminomethyl)oxane-4-carbonitrile represents a multifaceted molecule with broad applications across multiple scientific disciplines. Its unique structural features and reactivity profile make it an indispensable tool for researchers aiming to develop innovative solutions in pharmaceuticals, materials science, and beyond. As our understanding of its properties continues to grow, so too will its potential contributions to advancing scientific knowledge and technological innovation.